Cas no 15161-04-3 (naphthalen-1-yl benzenesulfonate)

• Product Name: naphthalen-1-yl benzenesulfonate
• CAS No: 15161-04-3
• MF: C₁₆H₁₂O₃S
• MW: 284.329683303833
• CID: 903984
• PubChem ID: 347818
• Update Time: 2025-04-19

naphthalen-1-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl benzenesulfonate
• 1-< (phenylsulfonyl)oxy> naphthalene
• 1-benzenesulfonyloxynaphthalene
• 1-naphthyl benzenesulfonate
• AC1L886E
• Benzenesulfonic acid, 1-naphthyl ester
• benzenesulfonic acid-[1]naphthyl ester
• Benzolsulfonsaeure-[1]naphthylester
• naphthyl benzenesulfonate
• NSC406689
• ST4098952
• STK698511
• AKOS005139454
• 1-naphthyl benzene sulfonate
• SCHEMBL3933078
• 15161-04-3
• 1-NAPHTHYL 1-BENZENESULFONATE
• Benzenesulfonic acid naphthalen-1-yl ester
• NSC-406689
• SR-01000242721-1
• DTXSID10324426
• SR-01000242721

• Inchi： 1S/C16H12O3S/c17-20(18,14-9-2-1-3-10-14)19-16-12-6-8-13-7-4-5-11-15(13)16/h1-12H
• InChI Key： CRRWMSRYYSLEBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 284.05076
• Monoisotopic Mass: 284.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 4.68830